Cas no 1353947-14-4 ([Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid)

• Product Name: [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid
• CAS No: 1353947-14-4
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 2160694
• Update Time: 2025-06-08

[Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid
• 2-(Isopropyl(2-oxo-2-(thiazol-2-yl)ethyl)amino)acetic acid
• AM92315
• [Isopropyl-(2-oxo-2-thiazol-2-ylethyl)amino]acetic acid

• Inchi： 1S/C10H14N2O3S/c1-7(2)12(6-9(14)15)5-8(13)10-11-3-4-16-10/h3-4,7H,5-6H2,1-2H3,(H,14,15)
• InChI Key： AWOGRUOAITVUDM-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CN(CC(=O)O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Topological Polar Surface Area: 98.7

Additional information on [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid

Comprehensive Overview of [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid (CAS No. 1353947-14-4)

[Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid (CAS No. 1353947-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's name highlights its key functional groups, including the isopropyl moiety, thiazole ring, and acetic acid derivative, which collectively contribute to its reactivity and versatility. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel therapeutics and agrochemicals.

The thiazole ring, a prominent feature of this compound, is a heterocyclic structure containing sulfur and nitrogen atoms. This motif is widely recognized for its presence in biologically active molecules, including vitamins (e.g., thiamine) and antibiotics. The incorporation of the thiazole ring in [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid suggests potential bioactivity, making it a candidate for further investigation in drug discovery. Recent studies have explored its utility in targeting enzymes or receptors involved in inflammatory pathways, a hot topic in the search for new anti-inflammatory agents.

In the context of green chemistry and sustainable synthesis, this compound has also been evaluated for its compatibility with environmentally friendly reaction conditions. With growing interest in reducing the environmental impact of chemical processes, researchers are exploring how [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid can be synthesized using catalytic methods or renewable solvents. This aligns with the broader trend of developing eco-friendly alternatives in the chemical industry, a subject frequently searched by professionals and academics alike.

Another area of interest is the compound's potential role in peptide modification. The acetic acid moiety and the isopropyl group provide sites for conjugation with peptides or proteins, which could enhance their stability or bioavailability. This application is particularly relevant in the field of bioconjugation, where modifying biomolecules can lead to improved therapeutic outcomes. As peptide-based drugs gain traction in treating diseases like diabetes and cancer, the demand for innovative modifiers like this compound is expected to rise.

From an analytical perspective, [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid presents challenges and opportunities in characterization. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its structure and purity. These methods are critical for ensuring reproducibility in research, a key concern for scientists working with novel compounds. Discussions around analytical validation and quality control are prevalent in online forums and scientific literature, reflecting the importance of these topics.

In summary, [Isopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid (CAS No. 1353947-14-4) is a multifaceted compound with promising applications in drug development, sustainable chemistry, and bioconjugation. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas aligned with current scientific trends. As the demand for innovative chemical solutions grows, this compound is likely to remain a focal point in both academic and industrial settings.